Cas no 2639441-01-1 (8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride)

• Product Name: 8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride
• CAS No: 2639441-01-1
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• MDL: MFCD33549617
• CID: 5458815
• Update Time: 2026-03-10

8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride
• 8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride

• MDL： MFCD33549617
• Inchi： 1S/C9H10ClNO.ClH/c10-8-2-1-7-6-11-3-4-12-9(7)5-8;/h1-2,5,11H,3-4,6H2;1H
• InChI Key： WHFPRVFOOAJNED-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2CNCCOC2=C1.Cl

Additional information on 8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride

Comprehensive Overview of 8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride (CAS No. 2639441-01-1)

8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, this compound is often explored for its potential applications in drug discovery and development. The CAS No. 2639441-01-1 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication and documentation in scientific literature.

The molecular structure of 8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride combines a benzoxazepine core with a chloro substituent, which contributes to its distinct chemical properties. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutic agents. The hydrochloride salt form enhances its solubility, making it more suitable for various experimental and formulation studies.

In recent years, the demand for benzoxazepine derivatives has surged due to their relevance in targeting neurological and metabolic disorders. This aligns with the growing interest in small molecule therapeutics and precision medicine. The compound’s mechanism of action and binding affinity to specific biological targets are areas of active investigation, often discussed in forums and publications focused on drug design and medicinal chemistry.

From a synthetic chemistry perspective, the preparation of 8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride involves multi-step organic reactions, including cyclization and chlorination. Optimizing these processes is a common topic in process chemistry discussions, as it impacts yield, purity, and scalability. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with industry standards.

The compound’s potential applications extend to central nervous system (CNS) drug development, where its structural motifs are evaluated for modulating neurotransmitter receptors. This is particularly relevant given the rising prevalence of CNS disorders and the need for innovative treatments. Additionally, its role in kinase inhibition studies has been explored, linking it to broader research on cancer therapeutics and signal transduction pathways.

For researchers sourcing 8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride, quality and reproducibility are paramount. Suppliers often highlight batch-to-batch consistency and certificates of analysis (CoA) to meet stringent laboratory requirements. The compound’s stability under various storage conditions is another frequently searched topic, especially for long-term studies.

In summary, 8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride (CAS No. 2639441-01-1) represents a versatile and promising candidate in modern drug discovery. Its interdisciplinary relevance—spanning synthetic chemistry, pharmacology, and formulation science—makes it a subject of enduring interest. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and innovative chemical entities.